170157-13-8

(2S)-N-[(2R,4S,7R)-7-acetamido-4-[[(2S)-3-(4-acetamidophenyl)-2-aminopropanoyl]-[(2S)-2-[[(2R)-3-(4-acetamidophenyl)-2-aminopropanoyl]amino]-4-methylpentanoyl]carbamoyl]-2-amino-1-(4-chlorophenyl)-8-naphthalen-2-yl-3,6-dioxooctan-4-yl]-1-[(2S)-2-amino-6-(propan-2-ylamino)hexanoyl]-N-[(2S)-2-[[(2R)-2-amino-3-pyridin-3-ylpropanoyl]amino]-3-hydroxypropanoyl]pyrrolidine-2-carboxamide

• CAS RN:
• 170157-13-8

• Formula:
• C80H102ClN15O14

• InChI:
• InChI=1S/C80H102ClN15O14/c1-46(2)36-67(92-72(103)63(84)39-52-22-29-59(30-23-52)89-48(5)98)76(107)95(75(106)65(86)40-53-24-31-60(32-25-53)90-49(6)99)79(110)80(71(102)62(83)38-51-20-27-58(81)28-21-51,43-70(101)66(91-50(7)100)42-54-19-26-56-15-8-9-16-57(56)37-54)96(77(108)68(45-97)93-73(104)64(85)41-55-14-12-33-87-44-55)78(109)69-18-13-35-94(69)74(105)61(82)17-10-11-34-88-47(3)4/h8-9,12,14-16,19-33,37,44,46-47,61-69,88,97H,10-11,13,17-18,34-36,38-43,45,82-86H2,1-7H3,(H,89,98)(H,90,99)(H,91,100)(H,92,103)(H,93,104)/t61-,62+,63+,64+,65-,66+,67-,68-,69-,80-/m0/s1

• InChIKey:
• ZWNUQDJANZGVFO-YHSALVGYSA-N

• Acyline is a novel GnRH antagonist found in animal studies to be a potent suppressor of circulating gonadotropin and testosterone (T) levels. Acyline inhibits basal and GnRH-stimulated serum testosterone concentrations in male dogs. Acyline prevented ovulation, but did not affect ovarian follicular development or gestational corpora lutea in the domestic cat. A single dose of the potent gonadotropin-releasing hormone antagonist acyline suppresses gonadotropins and testosterone for 2 weeks in healthy young men.